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Compound of Interest

Compound Name: Deltamethrin-d5

Cat. No.: B1670228 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Deltamethrin-d5, a synthetic pyrethroid. Adherence to these procedures

is critical to ensure personal safety and environmental protection. Deltamethrin is highly toxic to

aquatic life and requires careful handling and disposal to prevent contamination of water

systems.[1]

Hazard Identification and Safety Precautions
Deltamethrin-d5, like its non-deuterated counterpart, is a neurotoxin.[1] It is classified as

harmful if swallowed, causes skin irritation, and can cause serious eye damage.[2][3] It is also

suspected of damaging fertility or the unborn child and can cause damage to the central

nervous system and immune system through prolonged or repeated exposure.[2][4]

Before handling Deltamethrin-d5, ensure you are wearing appropriate Personal Protective

Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: To prevent skin contact.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.
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Quantitative Data Summary
The following table summarizes key quantitative data for Deltamethrin. While this data is for the

non-deuterated form, it serves as a reliable reference for Deltamethrin-d5.

Property Value Source

Acute Toxicity (Oral) Category 3: Toxic if swallowed. [5]

Acute Toxicity (Dermal)
Category 3: Toxic in contact

with skin.
[5]

Acute Toxicity (Inhalation) Category 3: Toxic if inhaled. [5]

Melting Point 98–101 °C (208.4–213.8 °F) [5]

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.
[3][5]

Step-by-Step Disposal Procedure
The primary method for the disposal of Deltamethrin-d5 is through an approved hazardous

waste disposal facility. Incineration is often the preferred method of destruction.[1] Do not

dispose of Deltamethrin-d5 down the drain or in regular trash.

Step 1: Waste Segregation and Collection

Solid Waste: Collect all solid waste contaminated with Deltamethrin-d5, including unused

product, contaminated PPE (gloves, etc.), and weighing papers, in a designated, clearly

labeled hazardous waste container.

Liquid Waste: Collect any solutions containing Deltamethrin-d5 in a separate, compatible,

and clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless permitted by your institution's hazardous waste management plan.

Step 2: Container Selection and Labeling

Use only approved, leak-proof, and chemically compatible containers for hazardous waste.
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Label the container clearly with the words "Hazardous Waste," the full chemical name

("Deltamethrin-d5"), and the specific hazards (e.g., "Toxic," "Ecotoxic"). Your institution's

Environmental Health and Safety (EHS) department will provide specific labeling

requirements.

Step 3: Storage of Waste

Store the hazardous waste container in a designated, secure area, away from drains and

sources of ignition.

Keep the container closed except when adding waste.

Step 4: Arranging for Disposal

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide them with accurate information about the waste contents.

Step 5: Decontamination of Work Area

Thoroughly decontaminate the work area and any equipment used with a suitable cleaning

agent.

Dispose of all cleaning materials (e.g., wipes, paper towels) as hazardous waste.

Experimental Protocols
This document focuses on disposal procedures. For experimental protocols involving

Deltamethrin-d5, please refer to your specific research plan and relevant safety data sheets.

Visual Guide to Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Deltamethrin-d5.

Caption: Workflow for the proper disposal of Deltamethrin-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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